![molecular formula C21H16N2O2S B8635300 N-[methyl(oxo)phenyl-lambda6-sulfanylidene]-5-(phenylethynyl)nicotinamide](/img/structure/B8635300.png)
N-[methyl(oxo)phenyl-lambda6-sulfanylidene]-5-(phenylethynyl)nicotinamide
Cat. No. B8635300
M. Wt: 360.4 g/mol
InChI Key: XRDLIWOJXHQZSS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08383825B2
Procedure details
To a slurry of 5-(2-phenyleth-1-ynyl)nicotinic acid (339 mg, 1.5 mmol) in 6.0 mL THF at room temperature was added 1,1′-carbonyldiimidazole (271 mg, 1.7 mmol). After stirring 1.25 hour, a solution of (S)-(+)-S-methyl-S-phenylsulfoximine (260 mg, 1.7 mmol) in 1.5 mL THF was added and the mixture heated at 50° C. for 22 hours. Then an additional 50 mg (0.32 mmol) (S)-(+)-S-methyl-S-phenylsulfoximine was added and heating continued at 60° C. for 3.5 hours. The reaction was quenched with NaHCO3 solution and then extracted into EtOAc. The EtOAc layer was washed with NaHCO3 solution, H2O, brine, dried with anhydrous Na2SO4 and concentrated. The yellow oil obtained was chromatographed eluting with hexane/EtOAc to give N-[methyl(oxo)phenyl-λ6-sulfanylidene]-5-(phenylethynyl)nicotinamide as a white foam (303 mg, 55%).
Identifiers
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REACTION_CXSMILES
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[C:1]1([C:7]#[C:8][C:9]2[CH:10]=[N:11][CH:12]=[C:13]([CH:17]=2)[C:14]([OH:16])=O)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.C(N1C=CN=C1)(N1C=CN=C1)=O.[CH3:30][S@:31]([C:34]1[CH:39]=[CH:38][CH:37]=[CH:36][CH:35]=1)(=[NH:33])=[O:32]>C1COCC1>[CH3:30][S:31](=[O:32])([C:34]1[CH:39]=[CH:38][CH:37]=[CH:36][CH:35]=1)=[N:33][C:14](=[O:16])[C:13]1[CH:17]=[C:9]([C:8]#[C:7][C:1]2[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=2)[CH:10]=[N:11][CH:12]=1
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Inputs
Step One
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Name
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Quantity
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339 mg
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C#CC=1C=NC=C(C(=O)O)C1
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Name
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Quantity
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271 mg
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Type
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reactant
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Smiles
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C(=O)(N1C=NC=C1)N1C=NC=C1
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Name
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Quantity
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6 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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260 mg
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Type
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reactant
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Smiles
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C[S@@](=O)(=N)C1=CC=CC=C1
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Name
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Quantity
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1.5 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Step Three
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Name
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Quantity
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50 mg
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Type
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reactant
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Smiles
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C[S@@](=O)(=N)C1=CC=CC=C1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
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Details
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After stirring 1.25 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heating
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WAIT
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Type
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WAIT
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Details
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continued at 60° C. for 3.5 hours
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Duration
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3.5 h
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction was quenched with NaHCO3 solution
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted into EtOAc
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WASH
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Type
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WASH
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Details
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The EtOAc layer was washed with NaHCO3 solution, H2O, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried with anhydrous Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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The yellow oil obtained
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CUSTOM
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Type
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CUSTOM
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Details
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was chromatographed
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WASH
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Type
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WASH
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Details
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eluting with hexane/EtOAc
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Outcomes
Product
Details
Reaction Time |
1.25 h |
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Name
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Type
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product
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Smiles
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CS(=NC(C1=CN=CC(=C1)C#CC1=CC=CC=C1)=O)(C1=CC=CC=C1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 303 mg | |
| YIELD: PERCENTYIELD | 55% | |
| YIELD: CALCULATEDPERCENTYIELD | 56% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
